Cas no 1361545-56-3 (3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361545-56-3
• MF: C₁₁H₅Cl₃FNS
• MW: 308.586501836777
• CID: 4923517
• Update Time: 2025-10-30

3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNS/c12-7-2-1-6(9(13)10(7)14)5-3-8(15)11(17)16-4-5/h1-4H,(H,16,17)
• InChI Key： IWJVRVMFMWYNHN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CNC(C(=C1)F)=S)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1

Additional information on 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine

Comprehensive Overview of 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361545-56-3)

The compound 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361545-56-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and mercapto functional groups, combined with the trichlorophenyl moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the fluoro group in 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine contributes to its lipophilicity, which is a critical factor in drug design. Additionally, the mercapto (-SH) group offers reactivity for further functionalization, enabling the creation of sulfur-containing analogs with diverse pharmacological properties.

The 2,3,4-trichlorophenyl substituent in this compound is another key feature that enhances its interaction with biological systems. Chlorinated aromatic rings are known to improve binding affinity to certain enzymes and receptors, making this compound a valuable scaffold for developing inhibitors or modulators. This has led to its exploration in areas such as oncology, where targeted therapies are in high demand.

From a synthetic chemistry perspective, CAS No. 1361545-56-3 is often discussed in the context of cross-coupling reactions and heterocyclic synthesis. Its compatibility with palladium-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings, makes it a preferred choice for constructing complex molecular architectures. Researchers frequently search for optimized protocols to incorporate this building block into larger frameworks efficiently.

Environmental and regulatory considerations are also relevant when working with halogenated compounds. While 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The scientific community emphasizes sustainable synthesis methods, such as catalytic approaches or solvent-free conditions, to minimize waste and energy consumption.

In the agrochemical sector, this compound's derivatives have shown promise as potential pesticide intermediates. The combination of fluoro and trichlorophenyl groups can enhance pesticidal activity by improving target specificity and resistance management. This aligns with the growing need for eco-friendly crop protection solutions, a topic frequently searched by agricultural researchers.

Analytical characterization of 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical or agrochemical applications. Recent advancements in analytical tools, such as high-resolution mass spectrometry, have further improved the accuracy of structural confirmation.

The future prospects of CAS No. 1361545-56-3 are closely tied to innovations in medicinal chemistry and material science. Its scaffold could inspire the development of novel small-molecule therapeutics or functional materials with tailored properties. As interdisciplinary research grows, this compound may find applications beyond traditional domains, such as in optoelectronics or catalysis.

In summary, 3-Fluoro-2-mercapto-5-(2,3,4-trichlorophenyl)pyridine represents a multifaceted chemical entity with broad utility. Its structural uniqueness and adaptability position it as a key player in advancing scientific and industrial innovations. Ongoing research will likely uncover new dimensions of its applicability, reinforcing its importance in modern chemistry.